Cas no 1807216-75-6 (Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate)

• Product Name: Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate
• CAS No: 1807216-75-6
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4980318
• Update Time: 2025-06-08

Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-18-10(15)4-7-2-8(5-12)11(14(16)17)9(3-7)6-13/h2-3H,4-5H2,1H3
• InChI Key： JKQSDCMTYIPYPC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C#N)=CC(CC(=O)OC)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate

Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate (CAS No. 1807216-75-6): An Overview

Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate (CAS No. 1807216-75-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex aromatic core, functional groups, and ester linkage, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate is C₁₂H₉ClN₂O₄, and its molecular weight is approximately 288.66 g/mol. The presence of the chloromethyl, cyano, and nitro groups imparts distinct chemical properties to the molecule, such as enhanced reactivity and stability under various reaction conditions. These properties make it an attractive candidate for a wide range of synthetic transformations.

In the realm of pharmaceutical research, Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from this compound, which exhibited potent anti-inflammatory activity in vitro and in vivo.

The cyano group in Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate can be readily converted into other functional groups through various chemical reactions, such as reduction to an amine or hydrolysis to a carboxylic acid. This versatility allows for the creation of diverse chemical libraries that can be screened for biological activity. Additionally, the nitro group can be reduced to an amino group, which can further diversify the chemical space and lead to the discovery of new bioactive molecules.

In materials science, Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate has been investigated for its potential use in the development of advanced materials with unique optical and electronic properties. The presence of multiple functional groups on the aromatic ring can influence the electronic structure and bandgap of materials derived from this compound. Research published in Advanced Materials in 2020 demonstrated that derivatives of this compound exhibited excellent photoluminescence properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and esterification reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources or employing solvent-free conditions.

In conclusion, Methyl 3-chloromethyl-5-cyano-4-nitrophenylacetate (CAS No. 1807216-75-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of a wide range of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern scientific endeavors.